Cas no 334942-13-1 (Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide)

• Product Name: Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide
• CAS No: 334942-13-1
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 1457992
• Update Time: 2024-08-23

Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide

• Inchi： 1S/C9H18N2OS/c12-13-7-5-11(6-8-13)9-1-3-10-4-2-9/h9-10H,1-8H2
• InChI Key： FSDXFFWHLGYFSV-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)CCS(=O)CC1

Computed Properties

• Exact Mass: 202.11414
• Monoisotopic Mass: 202.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 388.3±42.0 °C(Predicted)
• PSA: 32.34
• pka: 10.18±0.10(Predicted)